Cas no 50627-20-8 (2-Pyrazinecarbonitrile,3-amino-6-phenyl-, 4-oxide)

• Product Name: 2-Pyrazinecarbonitrile,3-amino-6-phenyl-, 4-oxide
• CAS No: 50627-20-8
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• CID: 366225
• PubChem ID: 2798480
• Update Time: 2025-04-19

2-Pyrazinecarbonitrile,3-amino-6-phenyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile,3-amino-6-phenyl-, 4-oxide
• 2-AMINO-3-CYANO-5-PHENYLPYRAZIN-1-IUM-1-OLATE
• 4-hydroxy-3-imino-6-phenylpyrazine-2-carbonitrile
• 2-Amino-3-cyano-5-phenylpyrazin-1-oxid
• 2-amino-3-cyano-5-phenylpyrazine 1-oxide
• 2-amino-3-cyano-5-phenylpyrazine-1-N-oxide
• 3-amino-4-oxy-6-phenyl-pyrazine-2-carbonitrile
• 3-amino-6-phenyl-4-oxypyrazine-2-carbonitrile
• SCHEMBL7107176
• 50627-20-8
• FT-0611055
• DTXSID30384007

• Inchi： 1S/C11H8N4O/c12-6-9-11(13)15(16)7-10(14-9)8-4-2-1-3-5-8/h1-5,7,13,16H
• InChI Key： AORPLEUXDGHXKK-UHFFFAOYSA-N
• SMILES： ON1C(C(C#N)=NC(=C1)C1C=CC=CC=1)=N

Computed Properties

• Exact Mass: 212.07000
• Monoisotopic Mass: 212.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.334
• Boiling Point: 573.946°C at 760 mmHg
• Flash Point: 300.912°C
• Refractive Index: 1.676
• PSA: 88.16000
• LogP: 2.21218